Cas no 123042-87-5 (2-4-(3-Aminopropyl)aminobutyl-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-4-(3-Aminopropyl)aminobutyl-1H-isoindole-1,3(2H)-dione
• CAS No: 123042-87-5
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• CID: 4771859
• Update Time: 2025-06-07

2-4-(3-Aminopropyl)aminobutyl-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(3-Aminopropyl)amino]butyl]-1H-isoindole-1,3(2H)-dione
• 2-4-(3-Aminopropyl)aminobutyl-1H-isoindole-1,3(2H)-dione

• Inchi： 1S/C15H21N3O2/c16-8-5-10-17-9-3-4-11-18-14(19)12-6-1-2-7-13(12)15(18)20/h1-2,6-7,17H,3-5,8-11,16H2
• InChI Key： WJMFVBFMBJZMMI-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCCCNCCCN

Additional information on 2-4-(3-Aminopropyl)aminobutyl-1H-isoindole-1,3(2H)-dione

Introduction to 2-4-(3-Aminopropyl)aminobutyl-1H-isoindole-1,3(2H)-dione (CAS No: 123042-87-5) and Its Emerging Applications in Chemical Biology

2-4-(3-Aminopropyl)aminobutyl-1H-isoindole-1,3(2H)-dione, identified by the Chemical Abstracts Service Number (CAS No) 123042-87-5, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. Its unique molecular framework, featuring an isoindole core with multiple functional groups, positions it as a versatile scaffold for the development of novel bioactive molecules. This introduction delves into the compound's chemical properties, its potential applications, and recent advancements in research that highlight its significance.

The molecular structure of 2-4-(3-Aminopropyl)aminobutyl-1H-isoindole-1,3(2H)-dione encompasses a central isoindole ring system, which is flanked by two distinct functionalized side chains. The presence of both amino and carbonyl groups within the molecule suggests its capability to engage in diverse chemical interactions, including hydrogen bonding and coordination with metal ions. These features make it an attractive candidate for designing molecules with specific binding affinities and biological activities.

In recent years, there has been a surge in interest regarding isoindole derivatives due to their reported roles as pharmacophores in various therapeutic contexts. The isoindole scaffold has been explored in the development of compounds with antimicrobial, anti-inflammatory, and anticancer properties. Specifically, modifications at the 1-position and 3-position of the isoindole ring have been shown to modulate the biological activity of these derivatives significantly. The amine functionalities at the 3-position and 4-position of the isoindole ring in 2-4-(3-Aminopropyl)aminobutyl-1H-isoindole-1,3(2H)-dione provide additional opportunities for further derivatization, enabling the fine-tuning of pharmacological profiles.

One of the most compelling aspects of this compound is its potential as a precursor for more complex bioactive molecules. The presence of multiple reactive sites allows for selective functionalization, enabling chemists to design molecules with tailored properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at strategic positions within the molecule. Such modifications have been shown to enhance binding affinity to biological targets, making these derivatives more effective in therapeutic applications.

Recent studies have also highlighted the role of 1H-isoindole derivatives in modulating enzyme activity. Isoindole-based compounds have been reported to interact with various enzymes by competing with natural substrates or by inducing conformational changes that alter enzyme function. The unique steric and electronic environment provided by the isoindole core makes it an ideal platform for designing molecules that can selectively inhibit or activate specific enzymatic pathways. This has implications for drug discovery efforts aimed at developing treatments for metabolic disorders and inflammatory diseases.

The aminobutyl side chain in 2-4-(3-Aminopropyl)aminobutyl-1H-isoindole-1,3(2H)-dione further enhances its potential as a bioactive scaffold. Amines are well-known for their ability to form hydrogen bonds and coordinate with metal ions, which can be exploited to design molecules with improved solubility or targeted delivery systems. Additionally, amine-functionalized compounds have been widely used in drug design due to their ability to form stable complexes with biological targets such as proteins and nucleic acids.

In the realm of medicinal chemistry, computational methods have become increasingly important for predicting the biological activity of novel compounds. Molecular modeling techniques can be used to simulate how 2-4-(3-Aminopropyl)aminobutyl-1H-isoindole-1,3(2H)-dione interacts with biological targets at the atomic level. These simulations can guide experimental efforts by identifying key residues involved in binding and suggesting optimal modifications to enhance potency and selectivity. Recent advances in machine learning algorithms have further accelerated this process by enabling more accurate predictions based on large datasets of known bioactive compounds.

The compound's structural features also make it a promising candidate for developing probes used in biochemical assays. Isoindole derivatives have been employed as fluorescent probes due to their ability to undergo significant changes in fluorescence properties upon binding to specific targets. This makes them valuable tools for studying protein-protein interactions or detecting small molecule ligands in vitro. The combination of fluorescence with other spectroscopic techniques provides researchers with powerful tools for investigating complex biological systems.

Furthermore, the versatility of 2-4-(3-Aminopropyl)aminobutyl-1H-isoindole-1,3(2H)-dione extends to its potential use as a building block for materials science applications. Isoindole-based polymers have been explored for their unique mechanical properties and thermal stability. By incorporating this compound into polymer backbones, researchers can develop materials with enhanced functionality suitable for applications such as drug delivery systems or electronic devices.

The synthesis of 2-4-(3-Aminopropyl)aminobutyl-1H-isoindole-1,3(2H)-dione presents both challenges and opportunities for synthetic chemists. While traditional synthetic routes may involve multi-step processes requiring specialized reagents and conditions, recent advances in synthetic methodologies have made it possible to access complex heterocyclic compounds more efficiently. For instance, transition-metal-catalyzed reactions have enabled concise syntheses of isoindole derivatives without compromising yield or purity.

In conclusion,2-4-(3-Aminopropyl)aminobutyl- 1H- isoindole- 1, 3 ( 2 H ) -dione (CAS No: 123042- 87- 5) represents a structurally fascinating compound with broad potential applications in chemical biology and drug discovery. Its unique combination of functional groups makes it an excellent scaffold for designing novel bioactive molecules. Recent research highlights its utility as a precursor for pharmacologically active derivatives, a probe for biochemical assays, and a building block for advanced materials. As synthetic methodologies continue to evolve, further exploration of this compound's potential is expected to yield exciting new developments.